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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ortho-cresol (o-
cresol) in various organic solvents. Understanding the solubility characteristics of o-cresol is
critical for a wide range of applications, including its use as a starting material in chemical
synthesis, a disinfectant, and in the formulation of various industrial products. This document
presents quantitative solubility data, detailed experimental methodologies for solubility
determination, and a visual representation of the experimental workflow.

Core Concepts in Solubility

The solubility of a solid compound like ortho-cresol in a liquid solvent is governed by the
principle of "like dissolves like." This means that polar solutes tend to dissolve in polar solvents,
and non-polar solutes in non-polar solvents. Ortho-cresol, with its polar hydroxyl (-OH) group
and a non-polar methyl-substituted benzene ring, exhibits a dual nature, allowing it to dissolve
in a variety of organic solvents. Its solubility is influenced by factors such as temperature, the
polarity of the solvent, and the potential for hydrogen bonding between the solute and solvent
molecules.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative data on the solubility
of ortho-cresol in a range of organic solvents.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1677501?utm_src=pdf-interest
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Table 1: Solubility of ortho-Cresol in Various Solvents

Solvent Chemical o Temperature
. Solvent Name Solubility
Classification Formula (°C)
Alcohols Methanol CHsOH Miscible -
Ethanol C2HsOH Miscible[1] 30[1]
Propanol CsH7OH Highly Soluble -
Butanol C4HsOH Highly Soluble -
Ethers Diethyl Ether (C2Hs)20 Miscible[1] 30[1]
Ketones Acetone (CH3)2CO Miscible[2] -
Aromatic
Benzene CeHe Miscible[2] -
Hydrocarbons
Toluene C7Hs Highly Soluble -
Halogenated o
Chloroform CHCIls Miscible[3] -
Hydrocarbons
Carbon
) CCla Soluble[1] -
Tetrachloride
Sparingl
Alkanes Hexane CeH14 paringly -
Soluble
Sparingl
Cyclohexane CeHi2 paringy -
Soluble
Aqueous Water H20 2.5 g/100 mL[2] 25[2]
Room
Water H20 3.2 g/100 mL[4]
Temperature[4]
Water H20 31 g/L[1] 40[1]

Note: "Miscible" indicates that the two substances form a homogeneous solution in all

proportions. "Highly Soluble” is a qualitative term where specific quantitative data is not readily
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available but is widely reported in chemical literature. Sparingly soluble indicates low solubility.

Experimental Protocols for Solubility Determination

The determination of ortho-cresol's solubility in organic solvents is commonly achieved using
the shake-flask method, followed by a quantitative analysis of the saturated solution. This
method is considered the "gold standard" for solubility measurements due to its directness and
reliability.

Shake-Flask Method Coupled with Gravimetric Analysis

This protocol is suitable for determining the solubility of a solid solute in a volatile organic
solvent.

1. Materials and Equipment:

¢ Analytical balance (£ 0.1 mg accuracy)

e Thermostatically controlled shaker or water bath

e Screw-capped vials or flasks

o Syringe filters (chemically compatible with the solvent, e.g., PTFE)
¢ Pipettes and volumetric flasks

o Evaporating dish or pre-weighed vial

e Drying oven

e Desiccator

e Ortho-cresol (high purity)

¢ Organic solvent of interest (analytical grade)

2. Procedure:

» Preparation of Supersaturated Solution: Add an excess amount of solid ortho-cresol to a
known volume or mass of the organic solvent in a screw-capped vial. The presence of
undissolved solid is crucial to ensure saturation.

» Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker or water
bath set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72
hours) to ensure that equilibrium is reached. Periodically check to ensure that excess solid
remains.

» Phase Separation: Once equilibrium is achieved, allow the vial to stand undisturbed at the
constant temperature for at least 24 hours to allow the undissolved solid to settle.
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o Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a
pipette. To avoid transferring any solid particles, it is recommended to use a syringe fitted
with a chemically compatible filter.

e Gravimetric Analysis:

» Dispense the filtered aliquot into a pre-weighed, clean, and dry evaporating dish or vial.

o Record the total weight of the dish and the aliquot.

o Carefully evaporate the solvent under a gentle stream of nitrogen or in a well-ventilated fume
hood. For less volatile solvents, a vacuum oven at a temperature below the boiling point of
the solvent and the melting point of o-cresol can be used.

e Once the solvent is completely evaporated, place the dish containing the dry ortho-cresol
residue in a drying oven at a temperature well below its melting point (e.g., 40-50 °C) until a
constant weight is achieved.

e Cool the dish in a desiccator and weigh it on the analytical balance.

3. Data Calculation:

e Mass of the aliquot = (Weight of dish + aliquot) - (Weight of empty dish)

e Mass of dissolved ortho-cresol = (Weight of dish + residue) - (Weight of empty dish)

e Mass of the solvent = Mass of the aliquot - Mass of dissolved ortho-cresol

¢ Solubility ( g/100 g solvent) = (Mass of dissolved ortho-cresol / Mass of the solvent) x 100

Alternative Quantification Techniques

For more rapid or sensitive analysis, especially for sparingly soluble compounds, the
concentration of ortho-cresol in the saturated solution can be determined using instrumental
methods such as:

e High-Performance Liquid Chromatography (HPLC) with UV detection: A calibration curve of
known ortho-cresol concentrations is prepared, and the concentration of the filtered
supernatant is determined by comparing its peak area to the calibration curve.

o Gas Chromatography with Flame lonization Detection (GC-FID): Similar to HPLC, a
calibration curve is used to quantify the ortho-cresol concentration in the saturated solution.

Mandatory Visualization
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The following diagram illustrates the experimental workflow for the shake-flask method of
solubility determination.
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Caption: Experimental workflow for determining ortho-cresol solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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